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Extensive research reveals that Dodecapeptide AR71 is not an antimicrobial agent and

therefore its efficacy cannot be compared to known antibiotics. Instead, scientific literature

identifies AR71 as a novel inhibitor of the Melanoma Inhibitory Activity (MIA) protein, with

potential applications in cancer therapy, specifically in combating melanoma metastasis.

Our investigation found no evidence of AR71 possessing antibiotic properties. The primary role

of this dodecapeptide, as established in multiple studies, is to interfere with the dimerization of

the MIA protein.[1][2][3][4] The dimerization of MIA is a crucial step for its functional activity,

which promotes the progression and spread of melanoma.[1][4]

Mechanism of Action: Targeting Cancer Metastasis
Dodecapeptide AR71 functions by preventing MIA protein from forming dimers, thereby

inhibiting its activity.[1][4] This mechanism has been shown to reduce cancer cell migration and

the formation of metastases.[1][2][4][5] The binding of AR71 to the dimerization domain of MIA

has been demonstrated through techniques such as two-dimensional nuclear magnetic

resonance (NMR) spectroscopy.[1][4]
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In Vivo and In Vitro Studies
Research has demonstrated the in vitro and in vivo efficacy of AR71 in reducing melanoma cell

migration and metastasis.[1][4][5] Studies using mouse models have shown that treatment with

AR71 can lead to a significant reduction in the formation of metastases and an increased

immune response against the tumor.[1][4][5]

Due to the fundamental difference in the biological target and mechanism of action, a direct

comparison of Dodecapeptide AR71 with antibiotics is not feasible. The experimental

protocols for evaluating the efficacy of an anti-cancer agent like AR71 differ significantly from

those used for testing antibiotics. Key experiments for AR71 involve cell migration assays,

invasion assays, and in vivo metastasis models, which are not relevant for assessing antibiotic

efficacy.[4][6]

In conclusion, Dodecapeptide AR71 is a promising lead compound in the development of new

therapeutics for melanoma by targeting metastasis and immunosuppression.[1][4] However, it

is not an antibiotic, and therefore, a comparison of its efficacy with known antibiotics cannot be

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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